Cas no 2411337-56-7 ((2E)-4-(dimethylamino)-N-(2-{4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}ethyl)but-2-enamide)

(2E)-4-(dimethylamino)-N-(2-{4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}ethyl)but-2-enamide structure
2411337-56-7 structure
Product Name:(2E)-4-(dimethylamino)-N-(2-{4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}ethyl)but-2-enamide
CAS No:2411337-56-7
MF:C14H23N5O
MW:277.365322351456
CID:5356933
PubChem ID:146098053
Update Time:2023-11-27

(2E)-4-(dimethylamino)-N-(2-{4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}ethyl)but-2-enamide Chemical and Physical Properties

Names and Identifiers

    • Z3952174516
    • (2E)-4-(dimethylamino)-N-(2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}ethyl)but-2-enamide
    • (E)-N-[2-(6,7-Dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)ethyl]-4-(dimethylamino)but-2-enamide
    • (2E)-4-(dimethylamino)-N-(2-{4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}ethyl)but-2-enamide
    • Inchi: 1S/C14H23N5O/c1-17(2)8-3-4-14(20)15-7-9-18-10-11-19-13(12-18)5-6-16-19/h3-6H,7-12H2,1-2H3,(H,15,20)/b4-3+
    • InChI Key: ZPGJTGKNWTZRLD-ONEGZZNKSA-N
    • SMILES: O=C(/C=C/CN(C)C)NCCN1CC2=CC=NN2CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 345
  • XLogP3: -0.6
  • Topological Polar Surface Area: 53.4

(2E)-4-(dimethylamino)-N-(2-{4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}ethyl)but-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26597417-0.05g
(2E)-4-(dimethylamino)-N-(2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}ethyl)but-2-enamide
2411337-56-7 95.0%
0.05g
$246.0 2025-03-20
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